5-[(But-2-ynoylamino)methyl]-N,N-dimethyloxolane-2-carboxamide

• IUPAC Name: 5-[(but-2-ynoylamino)methyl]-N,N-dimethyloxolane-2-carboxamide
• InChI: InChI=1S/C12H18N2O3/c1-4-5-11(15)13-8-9-6-7-10(17-9)12(16)14(2)3/h9-10H,6-8H2,1-3H3,(H,13,15)
• InChI Key: DDWFJJUWMXLVPI-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1CCC(O1)C(=O)N(C)C
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and possibly its functional groups. The compound you mentioned appears to contain a carboxamide group and an oxolane (tetrahydrofuran) ring, which are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform simple starting materials into the desired compound. The choice of reactions depends on the functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. These techniques provide information about the types of atoms in the molecule and how they are connected.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The types of reactions a compound can undergo are largely determined by its functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental procedures.

Mechanism of Action

If the compound is a drug or biologically active molecule, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, such as binding to specific proteins or enzymes.

Safety and Hazards

The safety and hazards of a compound are typically assessed through toxicological studies. These studies may involve testing the compound in cell cultures or animal models to determine its potential for causing harm.